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Compound of Interest

Compound Name: Zinc nitrate hexahydrate

Cat. No.: B156634

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of zinc nitrate hexahydrate, from its
historical context and discovery to its detailed physicochemical properties, synthesis, and
applications, with a particular focus on its role in the development of zinc oxide nanoparticles
for biomedical applications.

Discovery and History

While zinc has been known in various forms for millennia, with Indian metallurgists isolating it
before 1000 BC and Andreas Marggraf recognizing it as a distinct element in 1746, the specific
discovery of zinc nitrate hexahydrate is not attributed to a single individual or a singular
event.[1] Its synthesis is a result of the foundational principles of acid-base chemistry that were
being established in the late 18th and early 19th centuries.

The preparation of zinc nitrate is a straightforward reaction between zinc metal, zinc oxide, or
zinc carbonate and nitric acid.[2][3] Given the common availability of nitric acid and the known
reactivity of metals with acids during that period, it is highly probable that zinc nitrate was
synthesized and observed by numerous chemists and apothecaries. Early chemical literature of
the 19th century began to systematically document the properties of such inorganic salts. The
hexahydrate form, being the common crystalline structure under normal conditions, would have
been the most frequently encountered and studied form of this salt.[2]
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The scientific study of zinc compounds gained significant momentum in the 19th century. While
much of the early focus was on organometallic zinc compounds, the characterization and
application of inorganic zinc salts like zinc nitrate were also progressing, particularly in fields
such as dyeing and medicine.[4] In modern times, particularly with the rise of nanotechnology,
research interest in zinc nitrate hexahydrate has surged due to its role as a key precursor in
the synthesis of zinc oxide (ZnO) nanostructures.[5]

Physicochemical Properties

Zinc nitrate hexahydrate (Zn(NOs)2:6H20) is a colorless, crystalline solid that is highly
deliquescent, meaning it readily absorbs moisture from the air.[2][6] It is highly soluble in both
water and alcohol.[2]

Suantitative Data €

Property Value References
Chemical Formula Zn(NOs3)2:6H20 [2]
Molar Mass 297.49 g/mol [2]
Appearance Colorless, deliquescent 2]
crystals
Density 2.065 g/cm3 [2]
Melting Point 36.4°C [2]
Boiling Point Decomposes at ~125 °C [2]
Solubility in Water 184.3 g/100 mL at 20 °C [2]
Crystal Structure Orthorhombic [7]

Experimental Protocols
Synthesis of Zinc Nitrate Hexahydrate

This protocol describes the laboratory synthesis of zinc nitrate hexahydrate from zinc oxide
and nitric acid.

Materials:
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e Zinc oxide (ZnO) powder

e Concentrated nitric acid (HNOs, ~68%)
e Distilled water

o Beaker

e Glass stirring rod

e Hot plate

e Crystallizing dish

e Buchner funnel and filter paper

» Desiccator

Procedure:

o Carefully add a stoichiometric amount of zinc oxide powder in small portions to a beaker
containing a calculated volume of diluted nitric acid while stirring continuously. The reaction
is exothermic.

o Continue adding zinc oxide until a slight excess is present to ensure all the nitric acid has
reacted.

e Gently heat the solution on a hot plate to facilitate the reaction and dissolve any remaining
reactants.

 Filter the hot solution to remove any unreacted zinc oxide.

o Transfer the clear filtrate to a crystallizing dish and allow it to cool slowly to room
temperature.

o Colorless crystals of zinc nitrate hexahydrate will form.

o Collect the crystals by vacuum filtration using a Buchner funnel.
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» Wash the crystals with a small amount of ice-cold distilled water to remove any impurities.

e Dry the crystals in a desiccator over a suitable drying agent.

Characterization: Titration for Zinc Concentration

This protocol outlines the determination of zinc concentration in a zinc nitrate solution using a
complexometric titration with EDTA.

Materials:

e Zinc nitrate solution of unknown concentration

o Standardized EDTA (ethylenediaminetetraacetic acid) solution (e.g., 0.1 M)
 Buffer solution (pH 10, ammonia-ammonium chloride buffer)

e Eriochrome Black T indicator

e Burette

o Pipette

e Erlenmeyer flask

Procedure:

o Pipette a known volume of the zinc nitrate solution into an Erlenmeyer flask.
« Dilute the solution with distilled water.

e Add a sufficient amount of the pH 10 buffer solution.

e Add a few drops of the Eriochrome Black T indicator. The solution will turn wine-red.

o Titrate the solution with the standardized EDTA solution from the burette until the color
changes from wine-red to a distinct blue.

e Record the volume of EDTA solution used.
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» Calculate the concentration of zinc in the original solution using the stoichiometry of the
reaction between zinc and EDTA (1:1 molar ratio).

Synthesis of Zinc Oxide Nanoparticles

This protocol details the precipitation method for synthesizing zinc oxide nanoparticles using
zinc nitrate hexahydrate as a precursor.

Materials:

e Zinc nitrate hexahydrate (Zn(NO3s)2-6H20)
e Sodium hydroxide (NaOH)

« Distilled water

» Beakers

e Magnetic stirrer with hot plate

e Centrifuge

e Drying oven

» Furnace for calcination

Procedure:

Prepare an aqueous solution of zinc nitrate hexahydrate (e.g., 0.1 M).

Prepare an aqueous solution of sodium hydroxide (e.g., 0.2 M).

While vigorously stirring the zinc nitrate solution, add the sodium hydroxide solution
dropwise. A white precipitate of zinc hydroxide (Zn(OH)2) will form.

Continue stirring the mixture for a set period (e.g., 2 hours) to ensure a complete reaction.

Collect the precipitate by centrifugation.
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o Wash the precipitate several times with distilled water and then with ethanol to remove any
unreacted precursors and byproducts.

e Dry the precipitate in an oven at a moderate temperature (e.g., 80 °C) to form a powder.

» Calcine the dried powder in a furnace at a high temperature (e.g., 400-600 °C) to convert the
zinc hydroxide into zinc oxide nanoparticles. The temperature and duration of calcination can
be varied to control the particle size and crystallinity.[8]

Role in Drug Development: Precursor to Zinc Oxide
Nanoparticles

Zinc nitrate hexahydrate plays a crucial role in drug development, primarily as a precursor for
the synthesis of zinc oxide (ZnO) nanoparticles.[9] ZnO nanoparticles are of significant interest
in the biomedical field due to their unique properties, including biocompatibility, antimicrobial
activity, and potential for targeted drug delivery.[10][11]

Zinc Oxide Nanoparticles in Drug Delivery

ZnO nanoparticles can be functionalized and loaded with various therapeutic agents, such as
anticancer drugs.[11] Their small size allows them to potentially accumulate in tumor tissues
through the enhanced permeability and retention (EPR) effect. Furthermore, the surface of ZnO
nanoparticles can be modified with targeting ligands to enhance their specificity for cancer
cells, thereby reducing systemic toxicity.[10] The release of the drug can often be triggered by
the acidic microenvironment of tumors, leading to a controlled and targeted therapeutic effect.
[10]

Antimicrobial Applications

ZnO nanoparticles exhibit broad-spectrum antimicrobial activity against a variety of bacteria,
fungi, and viruses.[12] This property is being explored for various applications, including the
development of new antimicrobial agents to combat antibiotic-resistant pathogens.

The primary mechanism of the antimicrobial action of ZnO nanopatrticles is believed to be the
generation of reactive oxygen species (ROS), such as hydroxyl radicals (*OH), superoxide
anions (Oz7), and hydrogen peroxide (H202).[12] These ROS induce oxidative stress, leading
to damage of cellular components like lipids, proteins, and DNA, ultimately resulting in
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microbial cell death.[12][13] Additionally, the release of Zn2* ions from the nanoparticles can
disrupt cellular processes and contribute to the antimicrobial effect.[12]
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Caption: Workflow for the synthesis of zinc nitrate hexahydrate.
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Caption: Experimental workflow for ZnO nanoparticle synthesis.
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Caption: Signaling pathway of ZnO nanopatrticle antimicrobial action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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